Cas no 1805561-61-8 (6-Amino-2-bromomethyl-3-(trifluoromethyl)pyridine)

• Product Name: 6-Amino-2-bromomethyl-3-(trifluoromethyl)pyridine
• CAS No: 1805561-61-8
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 4898826
• Update Time: 2025-10-28

6-Amino-2-bromomethyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-bromomethyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H6BrF3N2/c8-3-5-4(7(9,10)11)1-2-6(12)13-5/h1-2H,3H2,(H2,12,13)
• InChI Key： DEXRIBZMWRBWAD-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-2-bromomethyl-3-(trifluoromethyl)pyridine

Introduction to 6-Amino-2-bromomethyl-3-(trifluoromethyl)pyridine (CAS No. 1805561-61-8)

6-Amino-2-bromomethyl-3-(trifluoromethyl)pyridine, identified by the chemical formula CAS No. 1805561-61-8, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by its nitrogen-containing heterocyclic structure, which makes it a valuable building block for synthesizing more complex molecules. The presence of both amino and bromomethyl functional groups, along with a trifluoromethyl substituent, enhances its reactivity and applicability in various synthetic pathways.

The trifluoromethyl group is particularly significant in modern drug design due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. Compounds incorporating this moiety often exhibit improved pharmacokinetic properties, making them attractive for medicinal chemistry applications. In recent years, there has been a surge in research focused on developing novel trifluoromethylated heterocycles, with 6-Amino-2-bromomethyl-3-(trifluoromethyl)pyridine emerging as a key intermediate in this domain.

One of the most compelling aspects of 6-Amino-2-bromomethyl-3-(trifluoromethyl)pyridine is its role in the synthesis of biologically active compounds. The bromomethyl group provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of diverse molecular architectures. Additionally, the amino group can be alkylated, acylated, or incorporated into amide linkages, facilitating the creation of peptidomimetics and other therapeutic agents.

Recent studies have highlighted the utility of this compound in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and small-molecule inhibitors have shown significant promise in treating these conditions. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact with the ATP-binding pocket through hydrogen bonding and hydrophobic interactions. The incorporation of a trifluoromethyl group further enhances binding affinity by improving hydrophobic interactions with key residues in the kinase active site.

In addition to its applications in drug discovery, 6-Amino-2-bromomethyl-3-(trifluoromethyl)pyridine has found utility in agrochemical research. The structural features of this compound make it a suitable precursor for synthesizing novel pesticides and herbicides. The trifluoromethyl group, in particular, is known to enhance the bioactivity and environmental stability of agrochemicals, making them more effective against pests while minimizing toxicity to non-target organisms.

The synthesis of 6-Amino-2-bromomethyl-3-(trifluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation, nucleophilic substitution, and functional group manipulation to introduce the desired substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels, ensuring that researchers have access to high-quality starting materials for their investigations.

From a computational chemistry perspective, 6-Amino-2-bromomethyl-3-(trifluoromethyl)pyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how structural modifications can influence binding affinity and selectivity. For instance, computational analysis has revealed that the orientation of the amino group and the spatial arrangement of the bromomethyl and trifluoromethyl substituents are critical for optimal binding to protein targets.

The growing interest in fluorinated compounds has also spurred innovation in synthetic methodologies tailored to introduce fluorine atoms efficiently. Techniques such as electrophilic aromatic substitution and metal-catalyzed fluorination have been refined to produce compounds like 6-Amino-2-bromomethyl-3-(trifluoromethyl)pyridine with high precision. These advancements have not only improved the accessibility of fluorinated intermediates but also opened new avenues for exploring their biological potential.

In conclusion, 6-Amino-2-bromomethyl-3-(trifluoromethyl)pyridine (CAS No. 1805561-61-8) is a cornerstone compound in modern chemical synthesis, particularly within pharmaceutical and agrochemical research. Its unique structural features—combining an amino group, a bromomethyl moiety, and a trifluoromethyl substituent—make it an indispensable tool for constructing complex molecules with high biological activity. As research continues to uncover new applications for this compound, its significance in advancing therapeutic and agricultural solutions is likely to grow even further.